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Compound of Interest

Compound Name: Dicyanomethyl acetate
CAS No.: 6625-70-3
Cat. No.: B1266724
Get Quote
. J

Executive Summary

Dicyanomethyl acetate (

) is an activated ester structurally characterized as the O-acetyl derivative of dicyanomethanol
(the cyanohydrin of formyl cyanide). Unlike simple aliphatic esters, the presence of two
electron-withdrawing nitrile groups at the

-position renders the ester bond highly labile and the methine proton significantly acidic.

Critical Safety Finding: The primary degradation pathway (hydrolysis) does not yield stable
malononitrile; rather, it generates hydroxymalononitrile, a transient species that decomposes to
release Hydrogen Cyanide (HCN) and Formic Acid. Consequently, this compound must be
handled as a potent cyanide precursor.

Chemical Identity & Structural Properties[1]
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Property Specification

) Dicyanomethyl acetate; Propanedinitrile,
Chemical Name

(acetyloxy)-
CAS Number 6625-70-3
Molecular Formula
Molecular Weight 124.10 g/mol

Structural Class -Acyloxy Nitrile (Masked Acyl Cyanide)

] Hard Electrophile (Acylating agent); Soft
Electronic Character _ '
Nucleophile (upon deprotonation)

Soluble in
Solubility
, THF, EtOAc; Reacts with water/alcohols

Electronic Effects

The geminal nitrile groups exert a powerful inductive effect (-1), destabilizing the ester bond
towards nucleophilic attack. The resulting conjugate base (if deprotonated) is stabilized by
resonance, but the O-acyl form is kinetically unstable toward moisture compared to its C-acyl
isomer (acetylmalononitrile).

Stability Profile
Hydrolytic Instability (Moisture Sensitivity)

Dicyanomethyl acetate is hygroscopic and hydrolytically unstable. Upon contact with water
(even atmospheric moisture), it undergoes rapid hydrolysis. Unlike standard esters where
hydrolysis yields an alcohol and an acid, the "alcohol” portion here (dicyanomethanol) is
unstable.

Thermal Stability & Rearrangement

Under anhydrous thermal conditions or weak basic catalysis, O-acetyl dicyanomethanes can
undergo a Thorpe-Ziegler type rearrangement (or 1,3-acyl shift) to form the thermodynamically
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more stable C-acyl isomer, Acetylmalononitrile (

). This rearrangement changes the reactivity profile from an acylating agent to a highly acidic
active methylene compound.

Degradation Pathways: The Mechanism

The degradation of dicyanomethyl acetate is non-trivial and poses significant safety risks.

Pathway A: Hydrolytic Cascade (The HCN Hazard)

This is the dominant pathway in non-anhydrous storage conditions.
» Nucleophilic Attack: Water attacks the acetyl carbonyl.

» Ester Cleavage: Acetic acid is released, leaving Hydroxymalononitrile (

).

e Cyanohydrin Decomposition: Hydroxymalononitrile is effectively the cyanohydrin of Formyl
Cyanide (

). It is thermodynamically unstable and eliminates HCN to form Formyl Cyanide (or Carbonyl
Cyanide derivatives).

e Secondary Hydrolysis: Formyl Cyanide rapidly hydrolyzes to Formic Acid and a second
equivalent of HCN.

Net Reaction:
Pathway B: Isomerization (Anhydrous)
In the absence of water, bases (e.qg.,

) promote the migration of the acetyl group from oxygen to carbon.

Visualization of Pathways

The following diagram illustrates the bifurcation between the dangerous hydrolytic cascade and
the rearrangement pathway.
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Caption: Figure 1. Degradation cascade of Dicyanomethyl acetate showing the critical HCN
release pathway upon hydrolysis.

Analytical Methodologies

To verify the integrity of the reagent, specific analytical protocols must be employed that avoid
inducing degradation during the analysis itself.
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Proton NMR ( -NMR)

e Solvent: Anhydrous
or
(Avoid DMSO-
if wet, as it accelerates hydrolysis).
o Diagnostic Signals:
o Parent (
-Acyl): Singlet ~2.2 ppm (
), Singlet ~6.3 ppm (
).
o Rearranged (
-Acyl): Singlet ~2.4 ppm (
), Singlet ~15-18 ppm (Enol -OH) or ~4.5 ppm (CH).
o Degradation: Broad singlets for Acetic Acid (~2.1 ppm) and Formic Acid (~8.0 ppm).

Stability Testing Workflow

The following protocol ensures safe assessment of purity without exposing the operator to
evolved HCN.

Add Acid Scavenger?
(NO - induces rearrangement)
Sample Aliquot Dissolve in :
Dry CDCI3 < 5 mins Integrate Signals:
Acquire 1H-NMR 6.3 ppm (Parent) Safety Critical Quench in
(Immediate) Vs Bleach Solution
2.1 ppm (AcOH)

Click to download full resolution via product page
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Caption: Figure 2. Rapid NMR stability testing workflow emphasizing speed and safe disposal.

Handling & Storage Protocols
Storage Requirements

e Temperature: Store at -20°C.
o Atmosphere: Strictly under Argon or Nitrogen.

o Container: Teflon-lined septum vials; avoid metal spatulas if possible (trace metal ions can
catalyze rearrangement).

Cyanide Safety Protocol

Due to the degradation pathway releasing HCN:

o Engineering Controls: All weighing and manipulation must occur inside a functioning fume
hood.

e Sensors: A handheld HCN monitor should be active near the workspace.

* Quenching: All glassware and waste must be treated with a bleach solution (Sodium
Hypochlorite, pH > 10) to oxidize any generated cyanide to cyanate before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Dicyanomethyl Acetate Stability &
Degradation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1266724/docs#technical-guide-dicyanomethyl-
acetate-stability-degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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